![molecular formula C21H28N4O B5324243 4-benzyl-3-ethyl-1-(5-isopropylpyrimidin-4-yl)-1,4-diazepan-5-one](/img/structure/B5324243.png)
4-benzyl-3-ethyl-1-(5-isopropylpyrimidin-4-yl)-1,4-diazepan-5-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-benzyl-3-ethyl-1-(5-isopropylpyrimidin-4-yl)-1,4-diazepan-5-one is a chemical compound that belongs to the class of diazepines. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and chemical biology.
Scientific Research Applications
4-benzyl-3-ethyl-1-(5-isopropylpyrimidin-4-yl)-1,4-diazepan-5-one has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to exhibit promising activity against various diseases, including cancer, Alzheimer's disease, and anxiety disorders.
Mechanism of Action
The mechanism of action of 4-benzyl-3-ethyl-1-(5-isopropylpyrimidin-4-yl)-1,4-diazepan-5-one is not fully understood. However, it is believed to act through the modulation of various neurotransmitter systems, including GABA and glutamate. It has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is implicated in the pathogenesis of Alzheimer's disease.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the activity of acetylcholinesterase, and modulate the activity of neurotransmitter systems, including GABA and glutamate.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-benzyl-3-ethyl-1-(5-isopropylpyrimidin-4-yl)-1,4-diazepan-5-one is its potential as a lead compound for drug development. Its unique chemical structure and promising pharmacological activity make it an attractive target for further research. However, its limitations include its low solubility and stability, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 4-benzyl-3-ethyl-1-(5-isopropylpyrimidin-4-yl)-1,4-diazepan-5-one. These include:
1. Further investigation of its mechanism of action and its potential as a therapeutic agent for various diseases.
2. Development of more efficient synthesis methods and optimization of its pharmacological properties.
3. Exploration of its potential as a tool for chemical biology and drug discovery.
4. Investigation of its potential as a lead compound for the development of new drugs with improved pharmacological properties.
Conclusion
In conclusion, this compound is a promising chemical compound with potential applications in various fields, including medicinal chemistry, pharmacology, and chemical biology. Its unique chemical structure and promising pharmacological activity make it an attractive target for further research. However, further studies are needed to fully understand its mechanism of action and its potential as a therapeutic agent.
Synthesis Methods
The synthesis of 4-benzyl-3-ethyl-1-(5-isopropylpyrimidin-4-yl)-1,4-diazepan-5-one involves the reaction of 5-isopropyl-4-chloropyrimidine with benzylmagnesium chloride, followed by the reaction of the resulting intermediate with 3-ethyl-1,4-diazepin-5-one. The final product is obtained after purification and isolation.
properties
IUPAC Name |
4-benzyl-3-ethyl-1-(5-propan-2-ylpyrimidin-4-yl)-1,4-diazepan-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N4O/c1-4-18-14-24(21-19(16(2)3)12-22-15-23-21)11-10-20(26)25(18)13-17-8-6-5-7-9-17/h5-9,12,15-16,18H,4,10-11,13-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URXQMPMEPIXGKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN(CCC(=O)N1CC2=CC=CC=C2)C3=NC=NC=C3C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.